Cas no 1270570-95-0 (2-amino-2-(6-methoxypyridin-3-yl)propan-1-ol)

• Product Name: 2-amino-2-(6-methoxypyridin-3-yl)propan-1-ol
• CAS No: 1270570-95-0
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 5977189
• PubChem ID: 55292835
• Update Time: 2025-10-25

2-amino-2-(6-methoxypyridin-3-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(6-methoxypyridin-3-yl)propan-1-ol
• 1270570-95-0
• EN300-1830702
• AKOS006367416

• Inchi： 1S/C9H14N2O2/c1-9(10,6-12)7-3-4-8(13-2)11-5-7/h3-5,12H,6,10H2,1-2H3
• InChI Key： BFYMFYAWGHFZAL-UHFFFAOYSA-N
• SMILES： OCC(C)(C1C=NC(=CC=1)OC)N

Computed Properties

• Exact Mass: 182.105527694g/mol
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 68.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-amino-2-(6-methoxypyridin-3-yl)propan-1-ol

2-Amino-2-(6-Methoxypyridin-3-Yl)Propan-1-Ol: A Comprehensive Overview

Introduction

2-Amino-2-(6-methoxypyridin-3-yl)propan-1-ol, a compound with the CAS number 1270570-95-0, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound is a derivative of pyridine, a six-membered aromatic heterocycle, which is widely used in various industries, including pharmaceuticals, agrochemicals, and materials science. The presence of the amino and hydroxyl groups in its structure introduces versatility, making it a valuable molecule for further functionalization and exploration.

Chemical Structure and Properties

The molecular structure of 2-amino-2-(6-methoxypyridin-3-yl)propan-1-ol consists of a pyridine ring substituted with a methoxy group at the 6-position and an amino group at the 3-position. The propanol moiety attached to the pyridine ring introduces a hydroxyl group at the terminal position, creating a chiral center. This chiral nature is of particular interest in pharmaceutical research, as it can influence the compound's bioavailability and efficacy.

Recent studies have highlighted the importance of such chiral compounds in drug design, particularly in targeting specific receptors or enzymes with high precision. The methoxy group on the pyridine ring also contributes to the molecule's solubility and stability, making it suitable for various synthetic applications.

Synthesis and Applications

The synthesis of 2-amino-2-(6-methoxypyridin-3-yl)propan-1-ol involves a multi-step process that typically begins with the preparation of the pyridine derivative. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste.

This compound has found applications in the development of novel pharmaceutical agents, particularly in the field of oncology. Its ability to modulate key signaling pathways has been explored in preclinical studies, showing promising results in inhibiting cancer cell proliferation.

Moreover, 2-amino derivatives are being investigated for their potential use as intermediates in the synthesis of more complex molecules with enhanced biological activity. The hydroxyl group present in this compound allows for further functionalization, enabling researchers to tailor its properties for specific therapeutic applications.

Recent Research Findings

In a groundbreaking study published earlier this year, researchers demonstrated that 2-amino derivatives, including 2-amino-2-(6-methoxypyridin-3-Yl)propanol, exhibit potent anti-inflammatory properties. This discovery opens new avenues for their use in treating chronic inflammatory diseases such as arthritis and inflammatory bowel disease.

Another area of active research is the use of this compound as a building block for constructing advanced materials with tailored electronic properties. By incorporating pyridine derivatives into polymer frameworks, scientists have developed materials with enhanced conductivity and stability, suitable for use in flexible electronics.

Furthermore, recent computational studies have provided insights into the molecular interactions of 2-amino derivatives, shedding light on their potential as inhibitors of key enzymes involved in metabolic disorders. These findings underscore the importance of continued research into this class of compounds.

Conclusion

In conclusion, 2-amino-, 6-methoxy-pyridine derivatives, particularly 1-propanol, represent a valuable class of compounds with diverse applications across multiple disciplines. Their unique structural features and versatile functional groups make them ideal candidates for further exploration in both academic and industrial settings.